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Compound of Interest

Compound Name: 13-Methyltetracosanoyl-CoA

Cat. No.: B15550171 Get Quote

Preliminary investigation into the discovery and natural occurrence of 13-
Methyltetracosanoyl-CoA reveals a significant knowledge gap in current scientific literature.

Extensive searches have failed to identify any specific documentation of this particular very-

long-chain methyl-branched fatty acyl-CoA. This suggests that 13-Methyltetracosanoyl-CoA
may be an exceptionally rare, novel, or potentially synthetic molecule that has not been

extensively studied or reported.

Initial inquiries often lead to confusion with a similarly named but structurally distinct and well-

documented compound: 13-methyltetradecanoic acid. This is a 15-carbon branched-chain fatty

acid, significantly shorter than the 25-carbon backbone of the molecule in question. This

recurring misidentification highlights the unique and largely unexplored nature of 13-

methyltetracosanoic acid and its corresponding CoA ester.

While direct information is absent, a broader examination of very-long-chain methyl-branched

fatty acids (VLC-MBFAs) provides a theoretical framework for the potential origins and

characteristics of 13-Methyltetracosanoyl-CoA.

Potential Natural Occurrence and Biosynthesis
VLC-MBFAs are known constituents of various organisms, particularly bacteria, marine life, and

certain plant waxes. Their biosynthesis typically involves the elongation of a shorter branched-

chain fatty acid primer.
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Hypothetical Biosynthetic Pathway
The formation of 13-Methyltetracosanoyl-CoA would likely follow a similar pathway, starting

with a methyl-branched primer and undergoing subsequent elongation cycles. A plausible,

though unconfirmed, biosynthetic route is outlined below.
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Primer Synthesis

Fatty Acid Elongation

Activation
Branched-chain Amino Acid Branched-chain alpha-keto acid

Transamination

Branched-chain acyl-CoA primer

Decarboxylation

Fatty Acid Synthase (FAS)Malonyl-CoA Elongation Cycles
Condensation, Reduction, Dehydration, Reduction

13-Methyltetracosanoyl-ACP 13-Methyltetracosanoic acidThioesterase

13-Methyltetracosanoyl-CoA
ATP, CoA-SH

Acyl-CoA Synthetase
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Biological Sample

Lipid Extraction

Fractionation (e.g., HPLC)

Derivatization

For GC-MS

LC-MS/MS Analysis

Direct analysis of Acyl-CoAs

GC-MS Analysis

Structural Elucidation (NMR)

Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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